![molecular formula C16H13ClO B271496 3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one](/img/structure/B271496.png)
3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
Overview
Description
3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one, also known as Clomiphene or Clomid, is a synthetic nonsteroidal medication that is used in the treatment of infertility in women. It acts as an estrogen receptor antagonist in the hypothalamus and pituitary gland, leading to an increase in follicle-stimulating hormone (FSH) and luteinizing hormone (LH) secretion, which in turn stimulates ovulation.
Mechanism of Action
3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one acts as an estrogen receptor antagonist in the hypothalamus and pituitary gland, leading to an increase in FSH and LH secretion. This results in the stimulation of follicular growth and ovulation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases the secretion of FSH and LH, which in turn stimulates the growth and maturation of ovarian follicles. It also increases the production of estradiol by the ovaries, which is necessary for the development of the endometrium.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one in lab experiments is its ability to stimulate ovulation in animals, which allows for the study of reproductive function and fertility. However, it should be noted that the use of this compound in lab experiments is limited by its potential toxicity and side effects.
Future Directions
There are several future directions for the use of 3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one in scientific research. One potential area of study is the use of this compound in the treatment of male infertility. Another potential area of study is the use of this compound in the treatment of certain types of cancer, such as breast cancer, which are dependent on estrogen for growth. Additionally, further research is needed to better understand the long-term effects of this compound use on fertility and reproductive function.
Synthesis Methods
The synthesis of 3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one involves the reaction of 4-chlorobenzaldehyde with 4-methylbenzylmagnesium chloride, followed by the reaction of the resulting intermediate with ethyl acetoacetate. The final product is obtained after purification through recrystallization.
Scientific Research Applications
3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one has been widely used in scientific research as a tool to study the regulation of the hypothalamic-pituitary-gonadal axis and the mechanisms of ovulation. It has also been used in the treatment of male hypogonadism, polycystic ovary syndrome (PCOS), and endometriosis.
properties
IUPAC Name |
(E)-3-(4-chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-11H,1H3/b11-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSEZVGWJTWBTQK-IZZDOVSWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001196141 | |
Record name | (2E)-3-(4-Chlorophenyl)-1-(4-methylphenyl)-2-propen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001196141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13565-39-4, 37620-37-4 | |
Record name | (2E)-3-(4-Chlorophenyl)-1-(4-methylphenyl)-2-propen-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13565-39-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2E)-3-(4-Chlorophenyl)-1-(4-methylphenyl)-2-propen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001196141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-CHLORO-4'-METHYLCHALCONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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